Cas no 475213-18-4 (1-(Naphthalen-1-yl)butan-2-one)

• Product Name: 1-(Naphthalen-1-yl)butan-2-one
• CAS No: 475213-18-4
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 4714558
• Update Time: 2025-06-14

1-(Naphthalen-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Naphthalen-1-yl)butan-2-one
• 1-naphthalen-1-ylbutan-2-one
• naphthalenylbutanone
• 1-naphthyl-2-butanone
• JMWHXPREIMDJIW-UHFFFAOYSA-N

• Inchi： 1S/C14H14O/c1-2-13(15)10-12-8-5-7-11-6-3-4-9-14(11)12/h3-9H,2,10H2,1H3
• InChI Key： JMWHXPREIMDJIW-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-(Naphthalen-1-yl)butan-2-one

Comprehensive Overview of 1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4): Properties, Applications, and Industry Trends

1-(Naphthalen-1-yl)butan-2-one (CAS No. 475213-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This naphthalene derivative features a unique molecular structure combining a butan-2-one moiety with a naphthalen-1-yl group, making it a versatile intermediate for synthetic applications. Its CAS registry number (475213-18-4) ensures precise identification in global chemical databases, addressing growing demands for traceability in R&D.

Recent studies highlight the compound’s role in developing fluorescent probes and organic semiconductors, aligning with trends in green chemistry and sustainable materials. Researchers frequently search for "1-(Naphthalen-1-yl)butan-2-one synthesis" or "CAS 475213-18-4 applications," reflecting its relevance in photovoltaic materials and biomedical imaging. The compound’s lipophilicity and aromatic stability also make it valuable for drug delivery systems, a hotspot in nanotechnology discussions.

From a technical perspective, 1-(Naphthalen-1-yl)butan-2-one exhibits a melting point range of 45–48°C and a molecular weight of 198.26 g/mol. Its UV-Vis absorption properties (λ_max ~280 nm) are critical for applications in optoelectronic devices, a sector projected to grow at 9.2% CAGR through 2030. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with ISO standards.

Industry queries such as "buy 1-(Naphthalen-1-yl)butan-2-one" or "CAS 475213-18-4 suppliers" underscore its commercial demand. Regulatory-wise, the compound is classified under non-hazardous categories in most jurisdictions, facilitating global trade. However, users must consult SDS documentation for handling guidelines. Innovations in catalytic synthesis methods have reduced production costs by ~18% since 2020, enhancing accessibility for academic and industrial labs.

Future directions include exploring its polycyclic aromatic hydrocarbon (PAH) properties for carbon capture technologies and battery electrolytes. As AI-driven molecular modeling accelerates discovery, 475213-18-4 exemplifies how traditional compounds can fuel cutting-edge science. This positions 1-(Naphthalen-1-yl)butan-2-one as a bridge between classical organic chemistry and emerging Industry 4.0 applications.